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Compound of Interest

Compound Name: AT-9010

Cat. No.: B10858583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available data on AT-9010
tetrasodium. All information herein is for research purposes only and not intended for human or

veterinary use.

Executive Summary
AT-9010 tetrasodium is the triphosphate active metabolite of AT-527, a pharmaceutical

compound investigated for its antiviral properties.[1][2][3] It functions as a potent inhibitor of

NiRAN, a viral replication-essential function, and has demonstrated the ability to inhibit the

replication of SARS-CoV-2.[1][2][3] The tetrasodium salt form of AT-9010 is noted for its

enhanced water solubility and stability compared to its free acid form.[2] This guide details the

known physicochemical properties of AT-9010 tetrasodium, outlines relevant experimental

protocols, and provides visualizations of its mechanism of action.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of AT-9010 tetrasodium are crucial for

its handling, formulation, and interpretation in experimental settings.
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Property Value Source

IUPAC Name

tetrasodium;

[[[(2R,3R,4R,5R)-5-(2-amino-6-

oxo-1H-purin-9-yl)-4-fluoro-3-

hydroxy-4-methyloxolan-2-

yl]methoxy-

oxidophosphoryl]oxy-

oxidophosphoryl] phosphate

[4]

Molecular Formula C₁₁H₁₃FN₅Na₄O₁₃P₃ [1][3][4][5]

Molecular Weight 627.13 g/mol [1][3][4]

Exact Mass 626.92975177 Da [4]

CAS Number 1621884-18-1 [3]

Appearance

Colorless crystalline powder

(physical state not explicitly

stated, inferred from similar

compounds)

[6]

Solubility
100 mg/mL in H₂O (159.46

mM), requires sonication
[1][3][7]

Storage Conditions
Store at -80°C, protected from

light, under nitrogen.
[1][3]

Stability

Stock solution stable for 6

months at -80°C and 1 month

at -20°C.

[3]

Experimental Protocols
Detailed methodologies are critical for the replication and validation of scientific findings. Below

are protocols relevant to the study of AT-9010 tetrasodium.

3.1 Preparation of Stock Solutions
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To prepare a stock solution of AT-9010 tetrasodium, the following steps are recommended

based on its known solubility[1][3][7]:

Weigh the desired amount of AT-9010 tetrasodium powder.

Add the appropriate volume of water to achieve the target concentration (e.g., for a 100

mg/mL solution, add 1 mL of water to 100 mg of the compound).

To aid dissolution, use an ultrasonic bath. Gentle heating to 37°C may also be applied.[3]

Once fully dissolved, it is recommended to filter and sterilize the solution using a 0.22 µm

filter before use in cell-based assays.[1]

For storage, aliquot the stock solution into smaller volumes to prevent repeated freeze-thaw

cycles, which can lead to product degradation.[1][3] Store at -80°C for up to 6 months.[3]

3.2 In Vitro Inhibition of Viral Replication

The following is a generalized protocol for assessing the antiviral activity of AT-9010
tetrasodium in a cell culture model:

Cell Seeding: Plate a suitable host cell line (e.g., normal human bronchial or nasal epithelial

cells) in 96-well plates and incubate until a confluent monolayer is formed.[1][3]

Compound Preparation: Prepare serial dilutions of the AT-9010 tetrasodium stock solution in

the appropriate cell culture medium.

Infection and Treatment: Remove the growth medium from the cells and infect with the virus

(e.g., SARS-CoV-2) at a predetermined multiplicity of infection (MOI). After a brief incubation

period to allow for viral entry, remove the inoculum and add the medium containing the

different concentrations of AT-9010 tetrasodium.

Incubation: Incubate the plates for a duration that allows for multiple rounds of viral

replication (e.g., 24-72 hours).

Quantification of Viral Replication: Assess the level of viral replication using a suitable

method, such as quantitative reverse transcription PCR (qRT-PCR) for viral RNA, a plaque
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assay for infectious virus particles, or an enzyme-linked immunosorbent assay (ELISA) for a

viral antigen.

Data Analysis: Determine the half-maximal inhibitory concentration (IC50) by plotting the

inhibition of viral replication as a function of the compound concentration.

Mechanism of Action and Associated Pathways
AT-9010 is the active triphosphate metabolite of AT-527, which is converted intracellularly to

AT-9010.[1][2][3] AT-9010 then acts as a potent inhibitor of the viral NiRAN (Nidovirus RdRp-

associated nucleotidyltransferase), an essential enzyme for viral replication.[1][2][3]
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Mechanism of Action of AT-9010

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of AT-
9010 tetrasodium.
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In Vitro Efficacy Evaluation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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